Cas no 2229354-38-3 (1-(2-tert-butylphenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-tert-butylphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 2229354-38-3
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 5943598
• PubChem ID: 165686386
• Update Time: 2025-05-20

1-(2-tert-butylphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-tert-butylphenyl)methylcyclopropane-1-carboxylic acid
• 2229354-38-3
• EN300-1759622
• 1-[(2-tert-butylphenyl)methyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C15H20O2/c1-14(2,3)12-7-5-4-6-11(12)10-15(8-9-15)13(16)17/h4-7H,8-10H2,1-3H3,(H,16,17)
• InChI Key： IQCKSPQFAQUILI-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC=CC=2C(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 232.146329876g/mol
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-tert-butylphenyl)methylcyclopropane-1-carboxylic acid

Introduction to 1-(2-tert-butylphenyl)methylcyclopropane-1-carboxylic acid (CAS No: 2229354-38-3)

1-(2-tert-butylphenyl)methylcyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 2229354-38-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a cyclopropane ring substituted with a phenyl group and a tert-butyl group, presents a unique structural framework that makes it of considerable interest for its potential applications in drug discovery and molecular recognition studies.

The structural motif of 1-(2-tert-butylphenyl)methylcyclopropane-1-carboxylic acid is characterized by its rigid cyclopropane core, which is known to influence the electronic properties and biological activity of attached functional groups. The presence of the 2-tert-butylphenyl moiety introduces steric hindrance and electronic modulation, while the carboxylic acid functionality at the cyclopropane ring provides a site for further chemical modification, such as esterification or amidation, which can tailor its pharmacological properties.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their unique reactivity and biological profiles. The cyclopropane ring is known to exhibit high strain energy, which can be exploited in designing bioactive molecules with enhanced binding affinity or altered metabolic stability. The 1-(2-tert-butylphenyl)methylcyclopropane-1-carboxylic acid structure represents an intriguing scaffold for medicinal chemists seeking to develop novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of the phenyl and tert-butyl groups on the aromatic ring can modulate interactions with biological targets, while the cyclopropane ring itself can serve as a scaffold for conformational constraints that may enhance drug-like properties. This has led to its exploration in various contexts, including the development of enzyme inhibitors and receptor modulators.

Recent studies have highlighted the utility of 1-(2-tert-butylphenyl)methylcyclopropane-1-carboxylic acid in synthetic organic chemistry. Its cyclopropane ring can undergo various transformations, such as ring-opening reactions with nucleophiles or metal-catalyzed additions, allowing for the introduction of diverse functional groups. These synthetic handles make it a valuable intermediate in constructing more intricate molecular architectures.

The pharmaceutical industry has been particularly interested in derivatives of this compound due to their potential biological activity. For instance, modifications at the carboxylic acid group can yield esters or amides that may exhibit improved solubility or bioavailability. Additionally, the phenyl ring can be further functionalized with electron-withdrawing or electron-donating groups to fine-tune electronic properties and receptor interactions.

In academic research, 1-(2-tert-butylphenyl)methylcyclopropane-1-carboxylic acid has been employed in studies aimed at understanding structure-activity relationships (SAR) in drug design. By systematically varying substituents on the phenyl or cyclopropane ring, researchers can gain insights into how these changes influence biological activity. Such investigations are crucial for optimizing lead compounds into viable drug candidates.

The compound's unique structural features also make it relevant in materials science and supramolecular chemistry. The rigid cyclopropane core and aromatic substituents can participate in non-covalent interactions, such as π-stacking or hydrogen bonding, which are essential for designing molecular assemblies with specific functions. This has opened up possibilities for applications in areas like molecular recognition, catalysis, and polymer science.

From a synthetic perspective, 1-(2-tert-butylphenyl)methylcyclopropane-1-carboxylic acid serves as a versatile intermediate that can be incorporated into larger molecules through various coupling reactions. Its stability under standard conditions makes it suitable for multi-step syntheses without significant degradation. This reliability has made it a preferred choice for researchers aiming to construct complex organic molecules efficiently.

The future prospects of 1-(2-tert-butylphenyl)methylcyclopropane-1-carboxylic acid are promising, with ongoing research exploring its potential applications in drug discovery and material science. As computational methods improve, virtual screening approaches are being used to identify new derivatives with enhanced biological activity. Additionally, advances in synthetic methodologies may enable more efficient production routes for this compound and its analogs.

In conclusion,1-(2-tert-butylphenyl)methylcyclopropane-1-carboxylic acid (CAS No: 2229354-38-3) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an attractive scaffold for pharmaceutical development, while its synthetic versatility allows for diverse modifications and applications. As research continues to uncover new possibilities for this molecule,its importance is likely to grow further in both academic and industrial settings.